Cas no 916812-11-8 (8-chloro-6-quinolinecarboxaldehyde)

• Product Name: 8-chloro-6-quinolinecarboxaldehyde
• CAS No: 916812-11-8
• MF: C₁₀H₆ClNO
• MW: 191.61
• CID: 2115597
• PubChem ID: 87213940
• Update Time: 2025-05-28

8-chloro-6-quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-Quinolinecarboxaldehyde
• 8-chloroquinoline-6-carbaldehyde
• QWFBSECDIZSCGS-UHFFFAOYSA-N
• 6-Quinolinecarboxaldehyde, 8-chloro-
• CID 87213940
• DTXSID701295786
• 916812-11-8
• DA-35449
• SCHEMBL1225086
• MFCD24678007
• 8-chloro-6-quinolinecarboxaldehyde

• Inchi： 1S/C10H6ClNO/c11-9-5-7(6-13)4-8-2-1-3-12-10(8)9/h1-6H
• InChI Key： QWFBSECDIZSCGS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC2=CC=CN=C21

Computed Properties

• Exact Mass: 191.0137915g/mol
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2.3

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 342.6±22.0 °C(Predicted)
• pka: 1.48±0.20(Predicted)

Additional information on 8-chloro-6-quinolinecarboxaldehyde

Comprehensive Overview of 8-Chloro-6-quinolinecarboxaldehyde (CAS No. 916812-11-8): Properties, Applications, and Industry Insights

8-Chloro-6-quinolinecarboxaldehyde (CAS No. 916812-11-8) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic aromatic compounds widely recognized for their versatility in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its chloro-substituted quinoline backbone and aldehyde functional group, has garnered significant attention in recent years due to its unique chemical reactivity and potential applications in drug discovery and fine chemical synthesis.

The molecular structure of 8-chloro-6-quinolinecarboxaldehyde features a quinoline core with a chlorine atom at the 8-position and a formyl group at the 6-position, making it a valuable intermediate for further derivatization. Researchers and industries frequently search for terms like "quinoline aldehyde synthesis", "8-chloro-6-quinolinecarboxaldehyde uses", and "CAS 916812-11-8 supplier", reflecting its growing demand in synthetic chemistry. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, further enhances its utility in constructing complex molecular architectures.

In the context of current trends, 8-chloro-6-quinolinecarboxaldehyde aligns with the rising interest in sustainable chemistry and green synthesis. Laboratories are increasingly exploring eco-friendly protocols for its production, minimizing hazardous byproducts. Questions like "How to purify 8-chloro-6-quinolinecarboxaldehyde?" or "Solubility of CAS 916812-11-8 in organic solvents" are common among chemists optimizing workflows. The compound’s solubility profile—typically soluble in polar aprotic solvents like DMF or DMSO but sparingly soluble in water—makes it suitable for diverse reaction conditions.

From an industrial perspective, 8-chloro-6-quinolinecarboxaldehyde serves as a precursor for pharmaceutical intermediates, particularly in the development of antimicrobial and anticancer agents. Its quinoline scaffold is a privileged structure in medicinal chemistry, often associated with bioactivity. Searches for "quinoline-based drug discovery" and "CAS 916812-11-8 in API synthesis" highlight its relevance in R&D. Notably, its aldehyde group allows for facile condensation reactions, enabling the introduction of pharmacophores or fluorescent tags for diagnostic applications.

Quality control and analytical characterization are critical for CAS No. 916812-11-8. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity, with users often inquiring about "8-chloro-6-quinolinecarboxaldehyde NMR peaks" or "HPLC methods for quinoline derivatives". Suppliers must adhere to stringent standards, as impurities can significantly impact downstream applications. Storage recommendations typically suggest protection from light and moisture, with temperatures below 4°C for long-term stability.

Emerging applications of 8-chloro-6-quinolinecarboxaldehyde include its use in material science, particularly in the design of organic semiconductors and coordination polymers. The compound’s ability to act as a ligand for transition metals has sparked interest in catalysis and optoelectronics. Queries such as "quinoline aldehydes in metal-organic frameworks (MOFs)" or "photophysical properties of 8-chloro-6-quinolinecarboxaldehyde" reflect this interdisciplinary appeal.

In summary, 8-chloro-6-quinolinecarboxaldehyde (CAS No. 916812-11-8) is a multifaceted compound bridging pharmaceuticals, materials, and synthetic chemistry. Its structural features, coupled with evolving industrial needs, ensure its continued relevance. As research advances, topics like "scalable synthesis of quinoline aldehydes" and "CAS 916812-11-8 in green chemistry" will likely dominate discussions, driving innovation in this niche yet impactful domain.